5-(2,4-Dimethylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 5-(2,4-dimethylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H13NO/c1-9-3-5-12(10(2)7-9)11-4-6-13(15)14-8-11/h3-8H,1-2H3,(H,14,15)
• InChI Key: FNWDYVDBSHIQBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CNC(=O)C=C2)C
• Molecular Formula: C13H13NO
• DSSTOX Substance ID: DTXSID00682587
• Molecular Weight: 199.25 g/mol
• CAS RN: 1111115-90-2

Description

5-(2,4-Dimethylphenyl)-2-hydroxypyridine, 95%, is a compound used in a wide range of scientific research applications. It is a highly versatile molecule, with a wide range of biochemical and physiological effects.

Scientific Research Applications

5-(2,4-Dimethylphenyl)-2-hydroxypyridine, 95%, is used in a wide range of scientific research applications. It has been used in studies of the effects of drugs on the central nervous system, as well as in studies of the effects of drugs on the cardiovascular system. It has also been used in studies of the effects of drugs on the endocrine system, and in studies of the effects of drugs on the immune system. Additionally, it has been used in studies of the effects of drugs on cancer cells, as well as in studies of the effects of drugs on the gastrointestinal system.

Mechanism of Action

The mechanism of action of 5-(2,4-Dimethylphenyl)-2-hydroxypyridine, 95%, is not well understood. However, it is believed that the compound binds to the active sites of certain enzymes and receptors in the body, inhibiting their activity. This inhibition of enzyme and receptor activity is believed to be the basis for the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,4-Dimethylphenyl)-2-hydroxypyridine, 95%, are not fully understood. However, it is believed that the compound has an inhibitory effect on certain enzymes and receptors in the body. This inhibition of enzyme and receptor activity is believed to be the basis for the biochemical and physiological effects of the compound, such as its anti-inflammatory, anti-spasmodic, and anti-nociceptive properties. Additionally, the compound has been shown to have an inhibitory effect on certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The primary advantage of 5-(2,4-Dimethylphenyl)-2-hydroxypyridine, 95%, is its versatility. It can be used in a wide range of scientific research applications, and has a wide range of biochemical and physiological effects. Additionally, it is relatively inexpensive and easy to synthesize. The primary limitation of the compound is that its mechanism of action is not well understood. Additionally, the compound has not been extensively studied, so its full range of biochemical and physiological effects is not yet known.

Future Directions

There are a number of potential future directions for research on 5-(2,4-Dimethylphenyl)-2-hydroxypyridine, 95%. These include further research into the compound’s mechanism of action, further research into the compound’s biochemical and physiological effects, further research into the compound’s potential therapeutic applications, and further research into the compound’s potential toxicity. Additionally, further research into the compound’s potential uses in drug development and drug delivery systems could be beneficial.

Synthesis Methods

5-(2,4-Dimethylphenyl)-2-hydroxypyridine, 95%, is synthesized by a two-step reaction. In the first step, dimethylphenylhydrazine is reacted with 2-chloro-4-methylpyridine in an aqueous solution of sodium hydroxide, forming the intermediate 5-(2,4-dimethylphenyl)-2-chloropyridine. In the second step, this intermediate is reacted with sodium hydroxide, forming 5-(2,4-dimethylphenyl)-2-hydroxypyridine, 95%.